Cas no 1105229-89-7 (N'-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(3-methylbutyl)ethanediamide)

• Product Name: N'-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(3-methylbutyl)ethanediamide
• CAS No: 1105229-89-7
• MF: C₁₆H₂₂ClN₃O₄S
• MW: 387.881581783295
• CID: 5470632
• Update Time: 2025-07-16

N'-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(3-methylbutyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-N-(3-methylbutyl)oxamide
• N'-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(3-methylbutyl)ethanediamide

• Inchi： 1S/C16H22ClN3O4S/c1-11(2)6-7-18-15(21)16(22)19-12-4-5-13(17)14(10-12)20-8-3-9-25(20,23)24/h4-5,10-11H,3,6-9H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key： HNZVDUGUXLYGRD-UHFFFAOYSA-N
• SMILES： C(NCCC(C)C)(=O)C(NC1=CC=C(Cl)C(N2CCCS2(=O)=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(3-methylbutyl)ethanediamide

N'-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(3-methylbutyl)ethanediamide: A Comprehensive Overview

The compound with the CAS number 1105229-89-7 is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry. Its molecular structure, characterized by a complex arrangement of functional groups, positions it as a potential candidate for various therapeutic applications. This introduction delves into the compound's chemical properties, its significance in modern drug discovery, and its potential implications in ongoing research.

The molecular formula of this compound can be expressed as N'-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(3-methylbutyl)ethanediamide, which highlights its intricate composition. The presence of multiple heterocyclic rings and functional groups such as chloro and dioxo moieties contributes to its unique reactivity and biological profile. These features are particularly intriguing for researchers exploring novel pharmacophores that could lead to the development of next-generation therapeutics.

In recent years, there has been a surge in interest regarding molecules that incorporate thiazolidine rings, a structural motif known for its versatility in drug design. The thiazolidine component in this compound, specifically the 1,1-dioxo-1lambda6,2-thiazolidin-2-yl group, is believed to play a crucial role in modulating biological activity. Studies have shown that such derivatives often exhibit promising properties in terms of binding affinity and selectivity towards target enzymes and receptors.

The chloro substituent at the 4-position of the phenyl ring adds another layer of complexity to the molecule. Chlorinated aromatic compounds are well-documented for their role in enhancing metabolic stability and bioavailability, making them attractive for pharmaceutical applications. The combination of these features suggests that this compound may possess unique pharmacokinetic profiles that could be exploited for therapeutic benefit.

Current research in medicinal chemistry increasingly focuses on identifying small molecules that can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The structure of this compound makes it a compelling candidate for further investigation in these areas. Specifically, its ability to interact with enzymes and receptors relevant to these diseases has been hypothesized based on computational modeling and preliminary experimental data.

One of the most exciting aspects of this compound is its potential as a scaffold for drug development. By modifying specific functional groups or introducing new ones, chemists can generate libraries of derivatives with tailored biological activities. This approach aligns with the growing trend towards structure-based drug design, where computational tools are used to predict how modifications will affect a molecule's interactions with biological targets.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step process involves careful manipulation of reactive intermediates and requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one, paving the way for more sophisticated drug candidates.

Evaluation of the compound's pharmacological properties is currently underway in several research laboratories. Initial studies have focused on assessing its ability to inhibit or activate specific enzymes and receptors in vitro. These experiments are critical for understanding how the molecule might behave in living systems and for identifying potential side effects or toxicities.

The integration of machine learning and artificial intelligence into drug discovery has significantly accelerated the process of identifying promising candidates like this one. By leveraging large datasets and advanced algorithms, researchers can predict molecular properties and optimize structures more efficiently than ever before. This technology-driven approach is likely to play an increasingly important role in the development of new therapeutics based on compounds such as this.

In conclusion, the compound with CAS number 1105229-89-7 represents a significant advancement in pharmaceutical chemistry. Its complex structure and unique functional groups make it a valuable tool for researchers exploring novel therapeutic strategies. As our understanding of biological pathways continues to grow, molecules like this one will be instrumental in developing innovative treatments for a wide range of diseases.